molecular formula C12H15NO5 B8424155 4-Acetoxybenzyl 2-hydroxyethylcarbamate

4-Acetoxybenzyl 2-hydroxyethylcarbamate

Cat. No.: B8424155
M. Wt: 253.25 g/mol
InChI Key: DLMDJSUIOWMHID-UHFFFAOYSA-N
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Description

4-Acetoxybenzyl 2-hydroxyethylcarbamate is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15NO5

Molecular Weight

253.25 g/mol

IUPAC Name

[4-(2-hydroxyethylcarbamoyloxymethyl)phenyl] acetate

InChI

InChI=1S/C12H15NO5/c1-9(15)18-11-4-2-10(3-5-11)8-17-12(16)13-6-7-14/h2-5,14H,6-8H2,1H3,(H,13,16)

InChI Key

DLMDJSUIOWMHID-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC=C(C=C1)COC(=O)NCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of butyl chloroformate (250 μL, 2 mmol) in 7 mL of CH2Cl2 was added to a mixture of ethanolamine (140 μL, 2.3 mmol) and triethylamine (540 μL, 3.9 mmol) in 7 mL of CH2Cl2 cooled in an ice bath. The mixture was stirred in the same bath, which was left unmaintained. After 5 h, it was diluted with 100 mL of ethyl acetate and washed with 50 mL of each of 1% HCl in 2/3 saturated brine, 2/3 saturated brine and saturated aqueous NaHCO3 (twice). The organics were dried over Na2SO4 and concentrated in vacuo to furnish 62 (318 mg, 2 mmol, quant.) as an oil. 1H NMR (400 MHz, CDCl3) δ 0.93 (t, J=7.4 Hz, 3H), 1.37 (sextet, J=7.4 Hz, 2H), 1.59 (pentet, J=7.2 Hz, 2H), 2.25 (broad s, 1H), 3.34 (broad q, J=5.2 Hz, 2H), 3.72 (broad q, J=4.8 Hz, 2H), 4.06 (t, J=6.6 Hz, 2H), 5.05 (broad s, 1H).
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140 μL
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540 μL
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7 mL
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7 mL
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100 mL
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Synthesis routes and methods II

Procedure details

Crude 61 (from 321 mg of 60, max 1.9 mmol) was taken up in 8 mL of CH2Cl2 and the solution was added to a mixture of ethanolamine (140 μL, 2.3 mmol) and triethylamine (540 μL, 3.9 mmol) in 7 mL of CH2Cl2 cooled in an ice bath. The mixture was stirred in the same bath, which was left unmaintained. After 4 h, it was diluted with 100 mL of ethyl acetate and washed with 50 mL of each of 1% HCl in 2/3 saturated brine, 2/3 saturated brine and saturated aqueous NaHCO3 (twice). The organics were dried over Na2SO4 and concentrated in vacuo to furnish 62 (364 mg, 1.44 mmol, 76% over two steps) as a gum. 1H NMR (400 MHz, CDCl3) δ 2.30 (s, 3H), 3.35 (broad q, J=5.2 Hz, 2H), 3.72 (broad q, J=5.2 Hz, 2H), 5.09 (s, 2H), 5.15 (broad s, 1H), 7.07 (d, J=8.5 Hz, 2H), 7.37 (d, J=8.4 Hz, 2H).
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321 mg
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140 μL
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540 μL
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7 mL
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100 mL
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8 mL
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Yield
76%

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